Cas no 903131-29-3 (5-bromo-2,4-difluoropyrimidine)

• Product Name: 5-bromo-2,4-difluoropyrimidine
• CAS No: 903131-29-3
• MF: C₄HBrF₂N₂
• MW: 194.964946508408
• MDL: MFCD07787386
• CID: 1004808
• PubChem ID: 2763284
• Update Time: 2025-06-09

5-bromo-2,4-difluoropyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2,4-difluoropyrimidine
• 5-Bromo-2,4-difluoropyrimidine (ACI)
• DS-11671
• AKOS005256384
• DB-368369
• DTXSID20376870
• 903131-29-3
• 5-Bromo-2,4-difluoropyrimidine, AldrichCPR
• BBL100922
• CS-0188467
• EN300-298344
• STL554716
• MFCD07787386
• SB57457

• MDL： MFCD07787386
• Inchi： 1S/C4HBrF2N2/c5-2-1-8-4(7)9-3(2)6/h1H
• InChI Key： UPACQRCORIQBTF-UHFFFAOYSA-N
• SMILES： FC1N=C(F)C(Br)=CN=1

Computed Properties

• Exact Mass: 193.92912g/mol
• Monoisotopic Mass: 193.92912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 25.8Ų

5-bromo-2,4-difluoropyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazard Category Code： 36
• Safety Instruction： 26
• HazardClass：IRRITANT, LACHRYMATOR
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 5-bromo-2,4-difluoropyrimidine

Recent Advances in the Application of 5-Bromo-2,4-difluoropyrimidine (CAS: 903131-29-3) in Chemical Biology and Pharmaceutical Research

5-Bromo-2,4-difluoropyrimidine (CAS: 903131-29-3) has emerged as a versatile building block in medicinal chemistry and chemical biology due to its unique reactivity and potential for diverse functionalization. Recent studies have highlighted its significance in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and antiviral compounds. This research brief consolidates the latest findings on the applications and mechanistic insights of this compound, offering a comprehensive overview for researchers in the field.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 5-bromo-2,4-difluoropyrimidine as a key intermediate in the synthesis of selective Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized palladium-catalyzed cross-coupling reactions to introduce various aryl and heteroaryl groups at the 5-position, yielding compounds with improved pharmacokinetic properties. Notably, derivative compounds showed nanomolar potency against BTK and exhibited promising selectivity profiles in cellular assays.

In antiviral research, 5-bromo-2,4-difluoropyrimidine has been employed as a precursor for novel nucleoside analogs targeting RNA-dependent RNA polymerases. A recent Antiviral Research publication (2024) described its conversion to 5-substituted-2,4-difluoropyrimidine nucleosides through glycosylation reactions, with several analogs demonstrating potent activity against flaviviruses. The presence of both bromine and fluorine substituents was found to significantly influence the compounds' binding affinity to viral polymerases.

The compound's reactivity has also been explored in chemical biology applications. Research from Chemical Communications (2023) reported its use in bioorthogonal chemistry, where the bromine moiety served as a handle for subsequent click chemistry modifications. This approach enabled the site-specific labeling of biomolecules, facilitating advanced imaging and proteomics studies. The difluoropyrimidine core provided enhanced metabolic stability compared to traditional pyrimidine derivatives.

From a synthetic chemistry perspective, recent advances have focused on developing more sustainable methods for 5-bromo-2,4-difluoropyrimidine production. A 2024 Green Chemistry article described a continuous-flow synthesis approach that reduced solvent consumption by 70% while maintaining high yields (>85%). This innovation addresses growing concerns about the environmental impact of pharmaceutical manufacturing while ensuring consistent supply of this valuable intermediate.

Looking forward, the unique properties of 5-bromo-2,4-difluoropyrimidine (903131-29-3) position it as a critical tool in drug discovery pipelines. Its dual functionality (bromine for cross-coupling and fluorine for electronic modulation) continues to inspire novel synthetic strategies. Current research directions include exploring its potential in PROTAC development and as a scaffold for covalent inhibitors, suggesting this compound will remain relevant in pharmaceutical research for years to come.